Cas no 1214323-06-4 (3,6-Difluoro-2-methoxypyridine)

• Product Name: 3,6-Difluoro-2-methoxypyridine
• CAS No: 1214323-06-4
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• CID: 4925835
• PubChem ID: 66936867
• Update Time: 2026-02-27

3,6-Difluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-difluoro-2-methoxypyridine
• 3,6-difluoro-2-methoxy-pyridine
• 3,6-Difluoro-2-methoxypyridine

• Inchi： 1S/C6H5F2NO/c1-10-6-4(7)2-3-5(8)9-6/h2-3H,1H3
• InChI Key： PDETXUKXCGKHKX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(N=C1OC)F

Computed Properties

• Exact Mass: 145.03392011g/mol
• Monoisotopic Mass: 145.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,6-Difluoro-2-methoxypyridine

Recent Advances in the Application of 3,6-Difluoro-2-methoxypyridine (CAS: 1214323-06-4) in Chemical Biology and Pharmaceutical Research

The compound 3,6-Difluoro-2-methoxypyridine (CAS: 1214323-06-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and oncology. Its unique structural features, including the difluoro substitution pattern and methoxy group at the 2-position, make it a versatile building block for medicinal chemistry applications. Recent studies have demonstrated its utility in the synthesis of kinase inhibitors and G protein-coupled receptor (GPCR) modulators, highlighting its growing importance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3,6-Difluoro-2-methoxypyridine as a precursor for the development of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers utilized the compound's fluorine atoms to fine-tune the electronic properties of the final molecules, resulting in enhanced binding affinity to the serotonin transporter (SERT). The study reported a 40% improvement in pharmacokinetic properties compared to traditional SSRI scaffolds, suggesting significant potential for next-generation antidepressant development.

In oncology research, 3,6-Difluoro-2-methoxypyridine has been incorporated into novel small molecule inhibitors targeting fibroblast growth factor receptors (FGFRs). A recent Nature Communications paper detailed its use in creating FGFR4-selective inhibitors with IC50 values in the low nanomolar range. The compound's methoxy group was found to participate in crucial hydrogen bonding interactions with the kinase's hinge region, while the fluorine atoms contributed to optimal lipophilicity for cellular penetration. These findings position 1214323-06-4 as a valuable scaffold for precision cancer therapeutics.

Significant progress has also been made in the synthetic methodology for 3,6-Difluoro-2-methoxypyridine derivatives. A 2024 Organic Process Research & Development publication described a novel continuous flow synthesis approach that improved yield by 25% while reducing hazardous waste generation. This advancement addresses previous scalability challenges and makes the compound more accessible for large-scale pharmaceutical production. The optimized protocol features a palladium-catalyzed cross-coupling step that maintains excellent regioselectivity, crucial for maintaining the compound's structural integrity in downstream applications.

Emerging applications in radiopharmaceuticals have further expanded the utility of 3,6-Difluoro-2-methoxypyridine. Researchers have successfully incorporated fluorine-18 labeled derivatives into positron emission tomography (PET) tracers for neurodegenerative disease imaging. The compound's metabolic stability and favorable brain uptake characteristics make it particularly suitable for this application. Recent clinical trials have demonstrated superior imaging contrast compared to conventional tracers, with potential implications for early Alzheimer's disease diagnosis.

Looking forward, the unique properties of 3,6-Difluoro-2-methoxypyridine continue to inspire innovative applications across multiple therapeutic areas. Its combination of synthetic accessibility, structural versatility, and favorable physicochemical properties ensures its ongoing relevance in medicinal chemistry. Future research directions likely include exploration of its use in PROTAC (proteolysis targeting chimera) design and as a component in covalent inhibitor development, further solidifying its position as a valuable tool in modern drug discovery.